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Compound of Interest

Compound Name:
Neodecanoic acid, magnesium

salt

Cat. No.: B1605020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

magnesium neodecanoate, also referred to as magnesium bis(neodecanoate). The information

is compiled from various chemical databases, supplier specifications, and scientific literature to

serve as a foundational resource for professionals in research and development.

Core Physical and Chemical Data
Magnesium neodecanoate is the magnesium salt of neodecanoic acid. Neodecanoic acid itself

is a mixture of branched-chain carboxylic acids, which imparts particular physical

characteristics to its salt.[1] The fundamental identifiers and properties of magnesium

neodecanoate are summarized below.
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Property Value Source(s)

Chemical Formula C20H38MgO4 [2][3]

Molecular Weight 366.82 g/mol [4][5]

CAS Number 57453-97-1 [1][6]

Appearance
Clear liquid or white-yellowish

solid
[7]

Boiling Point 256.2 °C at 760 mmHg [4]

Flash Point 114.1 °C [4]

Vapor Pressure 0.00478 mmHg at 25 °C [4]

Density 1.04 g/cm³ at 20 °C [3]

Water Solubility 37.2 g/L at 30 °C [3]

Note on Physical State: There is conflicting information regarding the physical state of

magnesium neodecanoate at ambient temperatures. Some sources describe it as a clear

liquid, while studies on similar magnesium soaps (derived from other fatty acids) indicate a

solid, powder-like form. This variation may be attributable to the specific isomeric composition

of the neodecanoate, the presence of solvents, or the degree of hydration. For instance, one

supplier notes its use in a mixture of butyl diglycol and water.[7]

Structural and Chemical Relationships
Magnesium neodecanoate is formed through the reaction of neodecanoic acid with a

magnesium source. This acid-base reaction results in the formation of a salt, where two

neodecanoate anions are ionically bonded to a single magnesium cation (Mg²⁺).
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Formation of Magnesium Neodecanoate

Neodecanoic Acid (2 molecules)

Reaction

Magnesium Source (e.g., MgO, Mg(OH)₂)

Magnesium Neodecanoate Byproduct (e.g., H₂O)

Click to download full resolution via product page

Caption: Logical diagram illustrating the synthesis of magnesium neodecanoate from

neodecanoic acid and a magnesium source.

Experimental Protocols for Property Determination
While specific experimental details for the cited physical properties of magnesium

neodecanoate are not extensively published in the public domain, standardized methodologies

are employed for the characterization of such chemical substances. The following outlines the

general principles behind the determination of key physical properties.

Melting Point and Boiling Point Determination
Standard methods for determining the melting and boiling points of chemical substances are

provided by organizations such as the Organisation for Economic Co-operation and

Development (OECD) and ASTM International.

OECD Guideline 102 (Melting Point): This guideline describes several methods for

determining the melting temperature of a substance, including the capillary method, hot

stage apparatus, and differential scanning calorimetry (DSC). The capillary method involves
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heating a small sample in a capillary tube and observing the temperature range from the

onset to the completion of melting.

OECD Guideline 103 (Boiling Point): This guideline details methods for determining the

boiling point of a substance. The ebulliometer method, for instance, involves measuring the

boiling temperature of the substance at a given pressure.

Solubility Determination
The solubility of metallic carboxylates can be determined through various analytical techniques.

General Method for Metallic Carboxylates: A common approach involves preparing a

saturated solution of the compound in the solvent of interest (e.g., water) at a specific

temperature. The solution is then filtered to remove any undissolved solid, and the

concentration of the metal ion in the filtrate is determined using techniques such as atomic

absorption spectroscopy (AAS) or inductively coupled plasma (ICP) spectroscopy. From this

concentration, the solubility of the salt can be calculated.

Synthesis of Magnesium Neodecanoate
The synthesis of magnesium neodecanoate, like other metal carboxylates, can be achieved

through several routes. A general laboratory-scale synthesis would involve:

Neutralization Reaction: Reacting neodecanoic acid with a stoichiometric amount of a

magnesium base, such as magnesium hydroxide or magnesium oxide, in a suitable solvent.

The reaction mixture is typically heated to ensure completion.

Precipitation (Metathesis) Reaction: Reacting a water-soluble magnesium salt (e.g.,

magnesium chloride) with a water-soluble salt of neodecanoic acid (e.g., sodium

neodecanoate). The less soluble magnesium neodecanoate will precipitate out of the

solution.

Purification: The resulting magnesium neodecanoate is then isolated, typically by filtration or

evaporation of the solvent, and may be further purified by washing with appropriate solvents

to remove any unreacted starting materials or byproducts.
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The following diagram outlines a general workflow for the synthesis and characterization of

magnesium neodecanoate.

General Workflow for Synthesis and Characterization
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Caption: A generalized experimental workflow for the synthesis and subsequent physical and

chemical characterization of magnesium neodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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